1-(Benzyloxy)-2,3-difluoro-4-iodobenzene

• IUPAC Name: 2,3-difluoro-1-iodo-4-phenylmethoxybenzene
• InChI: InChI=1S/C13H9F2IO/c14-12-10(16)6-7-11(13(12)15)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: NLXPYNYXSXAWIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=C(C=C2)I)F)F
• Molecular Formula: C13H9F2IO
• Molecular Weight: 346.11 g/mol

Description

1-(Benzyloxy)-2,3-difluoro-4-iodobenzene, referred to as 1-(BzO)-2,3-Difluoro-4-iodobenzene, is a synthetic organic compound that is used in a variety of scientific research applications. It is a highly reactive molecule, and is used in the synthesis of a variety of other compounds. 1-(BzO)-2,3-Difluoro-4-iodobenzene is a versatile compound, as it can be used in a variety of different applications, from drug synthesis to chemical synthesis.

Scientific Research Applications

1-(BzO)-2,3-Difluoro-4-iodobenzene is used in a variety of scientific research applications. It is used in the synthesis of drugs and other compounds, such as the anti-cancer drug, doxorubicin. It is also used in the synthesis of polymers, and in the synthesis of organic compounds. It is also used in the synthesis of other organic compounds, such as esters, amides, and nitriles.

Mechanism of Action

1-(BzO)-2,3-Difluoro-4-iodobenzene is a highly reactive compound, and its reactivity is due to its ability to act as an electron acceptor. This means that it can accept electrons from other molecules, allowing for the formation of new chemical bonds. This is the mechanism by which 1-(BzO)-2,3-Difluoro-4-iodobenzene is used in the synthesis of drugs and other compounds.
Biochemical and Physiological Effects
1-(BzO)-2,3-Difluoro-4-iodobenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-cancer effects, and has been studied for its ability to inhibit the growth of cancer cells. It has also been studied for its ability to reduce inflammation, and to act as an antioxidant. Additionally, it has been studied for its ability to reduce oxidative stress, and to inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

1-(BzO)-2,3-Difluoro-4-iodobenzene has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is a highly reactive compound, making it ideal for use in chemical synthesis. Additionally, it is relatively inexpensive, making it an attractive choice for researchers. However, it is also a highly toxic compound, and should be handled with care in the laboratory. Additionally, it can be difficult to synthesize, and can be difficult to store and handle.

Future Directions

1-(BzO)-2,3-Difluoro-4-iodobenzene has a number of potential future applications. One potential application is in the development of new drugs and other compounds. Additionally, it could be used in the development of new polymers, and in the synthesis of other organic compounds. Additionally, it could be used in the synthesis of other compounds, such as esters, amides, and nitriles. Furthermore, it could be used in the development of new treatments for cancer, and in the development of new antibiotics. Finally, it could be used in the development of new methods for the synthesis of other compounds, and for the study of biochemical and physiological effects.

Synthesis Methods

1-(BzO)-2,3-Difluoro-4-iodobenzene is synthesized through a process known as the Williamson ether synthesis. This process involves the reaction of an alkyl halide with an alkanol, in the presence of a base, such as sodium hydroxide. The reaction of the alkyl halide and the alkanol produces an ether, which is then reacted with iodine to produce 1-(BzO)-2,3-Difluoro-4-iodobenzene.